BENGHE Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedure: Disposal of 4-
AcO-MET Fumarate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-AcO-MET Fumarate

Cat. No.: B1154103

Disclaimer: 4-AcO-MET Fumarate is a research chemical with limited safety data.[1] This
document provides guidance for laboratory professionals and should be supplemented by a
thorough review of the specific Safety Data Sheet (SDS) for the compound and strict
adherence to institutional and local regulations for hazardous waste disposal. All laboratory
personnel must be trained in proper chemical handling and disposal procedures before working
with this or any other research chemical.

Hazard Identification and Risk Assessment

4-AcO-MET (4-acetoxy-N-methyl-N-ethyltryptamine), or metacetin, is a psychedelic tryptamine
and an analogue of 4-AcO-DMT.[1] It is classified as a research chemical, and comprehensive
toxicological data is not fully available. Due to its psychoactive properties and structural
similarity to regulated substances like psilocin, it must be handled with care.[1] In the United
Kingdom, 4-AcO-MET is classified as a Class A drug.[1] In the United States, while not
explicitly scheduled, it may be considered an analogue of a Schedule | drug.[1]

Prior to handling, a risk assessment should be conducted to identify potential hazards and
establish appropriate control measures. The Safety Data Sheet (SDS) for 4-acetoxy DMT
(fumarate), a related compound, indicates that the substance is not classified as hazardous
according to the Globally Harmonized System (GHS). However, another SDS for 4-acetoxy
DMT (hydrochloride) in a solution with acetonitrile indicates hazards such as flammability and
acute toxicity.[2] Given the limited specific data for 4-AcO-MET Fumarate, it is prudent to treat
it as a potentially hazardous substance.
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Key Safety Precautions:

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses
with side shields, and chemical-resistant gloves.

Work in a well-ventilated area, preferably within a certified chemical fume hood.
Avoid inhalation of dust or fumes and prevent contact with skin and eyes.[3]
Keep away from heat, sparks, and open flames.[2][3]

Waste Characterization and Segregation

Proper segregation of chemical waste is critical to ensure safe disposal and regulatory
compliance. 4-AcO-MET Fumarate waste should be classified and handled as hazardous
chemical waste.

Waste Streams:

Solid Waste: Includes expired or unwanted pure 4-AcO-MET Fumarate, contaminated
consumables (e.g., weigh boats, filter paper, gloves, paper towels), and any spill cleanup
materials.

Liquid Waste: Includes solutions containing 4-AcO-MET Fumarate, as well as solvent rinses
from decontaminating glassware. Note that 4-HO-MET, a related compound, can degrade in
agueous solutions.[4]

Sharps Waste: Any contaminated needles, syringes, or broken glassware must be disposed
of in a designated sharps container.

Step-by-Step Disposal Procedures
3.1 Solid Waste Disposal

e Collection:

o Carefully transfer all solid 4-AcO-MET Fumarate waste and contaminated materials into a
designated, leak-proof, and chemically compatible waste container.
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o The container should be clearly labeled as "Hazardous Waste."
e Labeling:
o The waste label must include:

The words "Hazardous Waste."

The full chemical name: "4-AcO-MET Fumarate."

The approximate quantity of the chemical.

The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.

o Storage:

o Keep the waste container securely closed when not in use.

o Store the container in a designated satellite accumulation area within the laboratory, away
from incompatible materials.[3]

3.2 Liquid Waste Disposal

e Collection:

o Collect all liquid waste containing 4-AcO-MET Fumarate in a sealable, shatter-resistant
container (e.g., a plastic-coated glass bottle).

o Do not mix incompatible waste streams. If dissolved in a flammable solvent, it should be
collected in a container designated for flammable liquid waste.

e Labeling:

o Label the liquid waste container with "Hazardous Waste" and list all chemical constituents,
including solvents, with their approximate concentrations.

e Storage:
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o Store the liquid waste container in a secondary containment bin to prevent spills.
o Ensure the container is tightly sealed and stored in a well-ventilated area.
3.3 Decontamination of Laboratory Equipment

e Initial Rinse: Rinse all contaminated glassware and equipment with a suitable solvent (e.g.,
ethanol or acetone) to remove residual 4-AcO-MET Fumarate.

o Collection of Rinsate: The initial solvent rinse (rinsate) must be collected and disposed of as
hazardous liquid waste.

o Secondary Cleaning: After the initial decontamination rinse, the glassware can be washed
with soap and water as per standard laboratory procedures.

3.4 Final Disposal

» All hazardous waste must be disposed of through the institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste contractor.

» Never dispose of 4-AcO-MET Fumarate down the drain or in the regular trash.[3]

e Schedule a waste pickup with your EHS office according to institutional protocols.

Data Summary
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Parameter

Information

Source

Chemical Name

4-acetoxy-N-methyl-N-

ethyltryptamine Fumarate

[1]

CAS Number

1445751-40-5 (free amine)

LGC Standards

Synonyms

Metacetin

[1]

Disposal Recommendation

Dispose of contents/container
to an approved waste disposal

plant.

[3]

Handling Precautions

Work in a well-ventilated area.
Use personal protective
equipment. Keep away from

ignition sources.

[2](3]

Storage

Store in a cool, dry, well-
ventilated place in a tightly

sealed container.

[2](3]

Experimental Protocol: Preparation of 4-AcO-MET
Fumarate Waste for Disposal

This protocol outlines the procedure for preparing a container of solid 4-AcO-MET Fumarate

waste for disposal.

Materials:

Hazardous waste label

Designated hazardous waste container (solid)

Sealable bag for contaminated PPE

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Spatula, weigh paper, and other contaminated consumables
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Procedure:
o Prepare Work Area: Ensure the chemical fume hood is operational. Don appropriate PPE.

o Consolidate Waste: Carefully place all contaminated solid items (e.g., used weigh boats,
contaminated paper towels, gloves) into the designated solid hazardous waste container.

e Seal and Label: Securely close the lid of the waste container. Affix a completed hazardous
waste label to the container, ensuring all fields are filled out correctly.

o Clean Work Area: Decontaminate the work surface with an appropriate solvent, collecting the
cleaning materials as solid hazardous waste.

» Store for Pickup: Place the sealed and labeled waste container in the laboratory's designated

satellite accumulation area.

o Request Disposal: Follow institutional procedures to request a waste pickup from the EHS
department.

Disposal Workflow Diagram
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Workflow for 4-AcO-MET Fumarate Disposal
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Caption: Logical workflow for the safe disposal of 4-AcO-MET Fumarate in a lab setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fumarate]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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